Diethylene glycol

• Description: Diethylene glycol appears as a colorless liquid. Denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Diethylene glycol is a hydroxyether.
• CAS No.: 105400-04-2
• Product Name: Diethylene glycol
• Molecular Formula: C4H10O3; (CH2CH2OH)2O; C4H10O3
• Molecular Weight: 106.12 g/mol
• IUPAC Name: 2-(2-hydroxyethoxy)ethanol
• Standard InChI: InChI=1S/C4H10O3/c5-1-3-7-4-2-6/h5-6H,1-4H2
• Standard InChIKey: MTHSVFCYNBDYFN-UHFFFAOYSA-N
• Impurities: Acidity (as acetic acid, max) O.005%, water (max) 0.2%, ash (max) 0.005 g/10 mL
• SMILES: C(COCCO)O
• Canonical SMILES: C(COCCO)O
• Boiling Point: 473 °F at 760 mm Hg (NTP, 1992); 245.8 °C; 245 °C
• Colorform: Colorless syrupy liquid
• Density: 1.118 at 68 °F (USCG, 1999); 1.1197 g/cu cm at 15 °C; Relative density (water = 1): 1.12
• Flash Point: 290 °F (NTP, 1992); 280 to 290 °F (open cup) /from table/; 124 °C c.c.
• Melting Point: 14 °F (NTP, 1992); -10.4 °C; -6.5 °C
• Physical Description: Diethylene glycol appears as a colorless liquid. Denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Liquid; PelletsLargeCrystals; ODOURLESS COLOURLESS VISCOUS HYGROSCOPIC LIQUID.
• Shelf Life: Low volatility
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 9.42 M; Immiscible with toluene, petroleum, linseed or castor oil; Soluble in chloroform; Soluble in ethanol, ethyl ether; Miscible with alcohol, ether, acetone, ethylene glycol; practically insoluble in benzene, carbon tetrachloride; Miscible with water /1X10+6 mg/L/ at 25 °C (est); Solubility in water: miscible
• Synonyms: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-bis(1-oxodecyl)-
• Vapor Density: 3.66 (NTP, 1992) (Relative to Air); 3.66 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: less than 0.01 mm Hg at 68 °F ; 0.01 mm Hg at 86° F (NTP, 1992); 0.01 mmHg; 5.7X10-3 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 2.7
• Reference: Schiemer et al. Snapshots and ensembles of BTK and cIAP1 protein degrader ternary complexes. Nature Chemical Biology, DOI: 10.1038/s41589-020-00686-2, published online 16 November 2020; Ke et al. Shear-induced assembly of a transient yet highly stretchable hydrogel based on pseudopolyrotaxanes. Nature Chemistry, doi: 10.1038/s41557-019-0235-8, published online 1 April 2019
• PubChem Compound: 8117
• Last Modified: Jul 17 2023